Cas no 2171683-77-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pentan-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pentan-2-yl)carbamoylpropanoic acid
• CAS No: 2171683-77-3
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6292323
• PubChem ID: 165537652
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pentan-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pentan-2-yl)carbamoylpropanoic acid
• 2171683-77-3
• EN300-1513741
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(pentan-2-yl)carbamoyl]propanoic acid

• Inchi： 1S/C24H28N2O5/c1-3-8-15(2)25-23(29)21(13-22(27)28)26-24(30)31-14-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-7,9-12,15,20-21H,3,8,13-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： AUILHXWBWQPSKN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(pentan-2-yl)carbamoylpropanoic acid

Compound 2171683-77-3: A Comprehensive Overview of 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(pentan-2-yl)carbamoylpropanoic Acid

Compound 2171683-77-3, also known as 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(pentan-2-yl)carbamoylpropanoic acid, is a complex organic compound with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a pentanoyl substituent, making it a valuable molecule in peptide synthesis and drug discovery.

The molecular structure of this compound is quite intricate. The Fmoc group, derived from 9H-fluorene, serves as a protective group for amino acids during peptide synthesis. This group is particularly useful due to its stability under basic conditions and its ability to be easily removed under acidic conditions. The presence of the pentanoyl group adds another layer of complexity to the molecule, potentially influencing its solubility, bioavailability, and interactions with biological systems.

Recent studies have highlighted the importance of such compounds in the development of new therapeutic agents. For instance, researchers have explored the use of Fmoc-containing peptides in targeted drug delivery systems. These systems aim to enhance the specificity of drugs by attaching them to peptides that can recognize specific receptors on target cells. The pentanoyl group in this compound may play a role in improving the pharmacokinetic properties of such drugs, making them more effective and less toxic.

In addition to its applications in medicine, this compound has also found uses in materials science. The Fmoc group's photolabile properties make it an attractive candidate for use in photoresponsive materials. These materials can change their properties when exposed to light, which has applications in areas such as sensors, actuators, and even advanced display technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps typically include the preparation of the Fmoc derivative and its subsequent coupling with the pentanoyl-containing amino acid. Recent advancements in catalytic methods have made it possible to achieve higher yields and purities, which are crucial for its application in sensitive biological systems.

Moreover, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced simulations have provided insights into its conformational flexibility, electronic properties, and potential interactions with biological targets. These studies have not only enhanced our understanding of the compound but also guided the design of more efficient derivatives.

In conclusion, Compound 2171683-77-3, or 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-(pentan-2-yl)carbamoylpropanoic acid, is a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug development, and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an even more significant role in advancing both scientific knowledge and practical applications.